Cas no 2172056-85-6 (5-cyclobutyl-1-ethyl-1H-1,2,3-triazole-4-carbothioamide)

5-Cyclobutyl-1-ethyl-1H-1,2,3-triazole-4-carbothioamide is a heterocyclic compound featuring a triazole core functionalized with a cyclobutyl group, an ethyl substituent, and a carbothioamide moiety. This structure imparts unique reactivity and potential applications in medicinal chemistry and agrochemical research. The presence of the carbothioamide group enhances its ability to participate in hydrogen bonding and metal coordination, making it a versatile intermediate for synthesizing biologically active derivatives. The cyclobutyl ring contributes to steric and electronic modulation, while the ethyl group improves solubility and metabolic stability. Its well-defined molecular architecture allows for precise modifications, supporting its use in targeted drug discovery and material science applications.
5-cyclobutyl-1-ethyl-1H-1,2,3-triazole-4-carbothioamide structure
2172056-85-6 structure
Product Name:5-cyclobutyl-1-ethyl-1H-1,2,3-triazole-4-carbothioamide
CAS No:2172056-85-6
MF:C9H14N4S
MW:210.299259662628
CID:5567343
PubChem ID:165596983
Update Time:2025-05-25

5-cyclobutyl-1-ethyl-1H-1,2,3-triazole-4-carbothioamide Chemical and Physical Properties

Names and Identifiers

    • EN300-1596689
    • 2172056-85-6
    • 5-cyclobutyl-1-ethyl-1H-1,2,3-triazole-4-carbothioamide
    • Inchi: 1S/C9H14N4S/c1-2-13-8(6-4-3-5-6)7(9(10)14)11-12-13/h6H,2-5H2,1H3,(H2,10,14)
    • InChI Key: YYUPMPNOPXMIDL-UHFFFAOYSA-N
    • SMILES: S=C(C1=C(C2CCC2)N(CC)N=N1)N

Computed Properties

  • Exact Mass: 210.09391764g/mol
  • Monoisotopic Mass: 210.09391764g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 88.8Ų

5-cyclobutyl-1-ethyl-1H-1,2,3-triazole-4-carbothioamide Pricemore >>

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Additional information on 5-cyclobutyl-1-ethyl-1H-1,2,3-triazole-4-carbothioamide

Research Briefing on 5-cyclobutyl-1-ethyl-1H-1,2,3-triazole-4-carbothioamide (CAS: 2172056-85-6)

In recent years, the compound 5-cyclobutyl-1-ethyl-1H-1,2,3-triazole-4-carbothioamide (CAS: 2172056-85-6) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

The compound belongs to the class of 1,2,3-triazole derivatives, which are known for their diverse pharmacological activities, including antimicrobial, antiviral, and anticancer properties. The presence of the cyclobutyl and ethyl groups in the structure of 5-cyclobutyl-1-ethyl-1H-1,2,3-triazole-4-carbothioamide enhances its lipophilicity and metabolic stability, making it a promising scaffold for drug development. Recent studies have explored its synthesis via click chemistry, a highly efficient and modular approach that allows for the rapid generation of triazole derivatives with high yields and purity.

One of the key findings from recent research is the compound's inhibitory activity against specific enzymes involved in disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 5-cyclobutyl-1-ethyl-1H-1,2,3-triazole-4-carbothioamide exhibits potent inhibitory effects against a kinase implicated in inflammatory diseases. The study utilized molecular docking and in vitro assays to elucidate the binding interactions and mechanism of action, revealing a high affinity for the enzyme's active site. These findings suggest potential applications in treating conditions such as rheumatoid arthritis and other chronic inflammatory disorders.

Another area of interest is the compound's potential as an anticancer agent. Preliminary in vitro studies have shown that 5-cyclobutyl-1-ethyl-1H-1,2,3-triazole-4-carbothioamide induces apoptosis in certain cancer cell lines by modulating key signaling pathways. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that the compound selectively targets cancer cells while sparing normal cells, highlighting its potential for developing targeted therapies. Further investigations are underway to optimize its pharmacokinetic properties and evaluate its efficacy in animal models.

Despite these promising results, challenges remain in the development of 5-cyclobutyl-1-ethyl-1H-1,2,3-triazole-4-carbothioamide as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through structural modifications and formulation strategies. Recent advancements in prodrug design and nanotechnology-based delivery systems offer potential solutions to these challenges, as highlighted in a 2023 review article in Advanced Drug Delivery Reviews.

In conclusion, 5-cyclobutyl-1-ethyl-1H-1,2,3-triazole-4-carbothioamide (CAS: 2172056-85-6) represents a promising candidate for further drug development, with demonstrated activity in inflammation and oncology. Continued research efforts are needed to fully elucidate its therapeutic potential and overcome existing limitations. This briefing underscores the importance of interdisciplinary collaboration in advancing the compound from bench to bedside.

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